Cas no 1780452-25-6 (Methyl 2-(4-aminothian-3-yl)acetate)

Methyl 2-(4-aminothian-3-yl)acetate structure
1780452-25-6 structure
Product Name:Methyl 2-(4-aminothian-3-yl)acetate
CAS No:1780452-25-6
MF:C8H15NO2S
MW:189.27520108223
CID:5694898
PubChem ID:105483606
Update Time:2023-10-14

Methyl 2-(4-aminothian-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl2-(4-aminothian-3-yl)acetate
    • EN300-1154473
    • Methyl 2-(4-aminothian-3-yl)acetate
    • 1780452-25-6
    • Inchi: 1S/C8H15NO2S/c1-11-8(10)4-6-5-12-3-2-7(6)9/h6-7H,2-5,9H2,1H3
    • InChI Key: BLYYWQFGDODAIZ-UHFFFAOYSA-N
    • SMILES: S1CCC(C(CC(=O)OC)C1)N

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 77.6Ų

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